N-(2-methoxyphenyl)-4-((2-(trifluoromethyl)benzamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-4-[[[2-(trifluoromethyl)benzoyl]amino]methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C22H24F3N3O3/c1-31-19-9-5-4-8-18(19)27-21(30)28-12-10-15(11-13-28)14-26-20(29)16-6-2-3-7-17(16)22(23,24)25/h2-9,15H,10-14H2,1H3,(H,26,29)(H,27,30)
• InChI Key: AREMDLNPSIWZGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)N2CCC(CC2)CNC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C22H24F3N3O3
• Molecular Weight: 435.4 g/mol

Description

N-(2-methoxyphenyl)-4-((2-(trifluoromethyl)benzamido)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C22H24F3N3O3 and its molecular weight is 435.447. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxyphenyl)-4-((2-(trifluoromethyl)benzamido)methyl)piperidine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxyphenyl)-4-((2-(trifluoromethyl)benzamido)methyl)piperidine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• A study focused on the synthesis of novel benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as potential anti-inflammatory and analgesic agents. These compounds exhibit significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, highlighting the therapeutic potential of such derivatives in pain and inflammation management (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Pharmacological Studies

• Research into thiophene-3-carboxamide derivatives revealed antibacterial and antifungal activities, demonstrating the potential of such compounds in addressing resistant microbial infections (Vasu, K. Nirmala, D. Chopra, S. Mohan, J. Saravanan, 2005).

• Analogues of 5-HT1A serotonin antagonists have been developed with a focus on improving selectivity and affinity for the target receptor, indicating the potential use of these compounds in psychiatric and neurological disorders (Revathi K. Raghupathi, L. Rydelek-Fitzgerald, M. Teitler, R. Glennon, 1991).

Advanced Drug Development

• Studies on the design and synthesis of benzamide derivatives as serotonin 4 receptor agonists explore their role in gastrointestinal motility, showing the applicability of these compounds in the treatment of gastrointestinal disorders (S. Sonda, Toshio Kawahara, Takahiro Murozono, N. Sato, K. Asano, K. Haga, 2003).

• The development of alkoxycarbonylpiperidines as N-nucleophiles in palladium-catalyzed aminocarbonylation processes illustrates the compound's utility in chemical synthesis, providing a pathway for the creation of complex molecules with potential pharmaceutical applications (A. Takács, Zsuzsanna Kabak-Solt, Gábor Mikle, L. Kollár, 2014).